Benzyl(2-methyl-1-nitropropan-2-yl)sulfane

• CAS No.: 105780-12-9
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: (2-methyl-1-nitropropan-2-yl)sulfanylmethylbenzene
• InChI: InChI=1S/C11H15NO2S/c1-11(2,9-12(13)14)15-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key: CXWMWQUHMRIALL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C[N+](=O)[O-])SCC1=CC=CC=C1

Description

Benzyl(2-methyl-1-nitropropan-2-yl)sulfane is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Acetone (25 g), benzyl mercaptan (53 g), nitromethane (26.2 g), and piperidine (8 cm3) were dissolved in benzene (150 cm3) and the mixture heated under reflux with azeotropic removal of water. After 48 h the reaction mixture was allowed to cool and washed first with dilute hydrochloric acid, then with water. The remaining solution was dried (MgSO4) and the solvent then removed under reduced pressure to give the nitro system (76.5 g, 85%). This material was sufficiently pure to be used without further purification.